Cas no 16602-25-8 (Benzene, 4-bromo-2-ethenyl-1-ethoxy-)

• Product Name: Benzene, 4-bromo-2-ethenyl-1-ethoxy-
• CAS No: 16602-25-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD32877930
• CID: 3808078
• PubChem ID: 12542423
• Update Time: 2025-08-04

Benzene, 4-bromo-2-ethenyl-1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-ethenyl-1-ethoxy-
• SCHEMBL4044027
• 4-Bromo-1-ethoxy-2-vinylbenzene
• A1-32930
• 5-Bromo-2-ethoxystyrene
• PMEUHFZYWZEBHZ-UHFFFAOYSA-N
• 4-bromo-2-ethenyl-1-ethoxybenzene
• DB-167215
• 4-Bromo-1-ethoxy-2-vinyl-benzene
• 16602-25-8
• A1-32931
• 2-Ethoxy-5-bromostyrene

• MDL： MFCD32877930
• Inchi： 1S/C10H11BrO/c1-3-8-7-9(11)5-6-10(8)12-4-2/h3,5-7H,1,4H2,2H3
• InChI Key： PMEUHFZYWZEBHZ-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=C(Br)C=C1C=C

Computed Properties

• Exact Mass: 225.99933Da
• Monoisotopic Mass: 225.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 4-bromo-2-ethenyl-1-ethoxy-

Comprehensive Overview of Benzene, 4-bromo-2-ethenyl-1-ethoxy- (CAS No. 16602-25-8)

Benzene, 4-bromo-2-ethenyl-1-ethoxy- (CAS No. 16602-25-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring a bromine substitution and an ethoxy functional group, serves as a versatile intermediate in various industrial applications. Its ethenyl moiety further enhances its reactivity, making it a valuable building block for more complex chemical syntheses.

In recent years, the demand for Benzene, 4-bromo-2-ethenyl-1-ethoxy- has surged due to its role in the development of advanced materials, including liquid crystals and specialty polymers. Researchers are particularly interested in its potential applications in organic electronics and photonics, where its unique electronic properties can be leveraged to create next-generation devices. The compound's ability to undergo selective cross-coupling reactions also makes it a favorite among chemists working on catalysis and green chemistry initiatives.

One of the most frequently asked questions about CAS No. 16602-25-8 revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving bromination and etherification reactions, with careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as column chromatography and recrystallization are often employed to achieve the desired level of purity, which is critical for its use in high-performance applications.

The environmental and safety profile of Benzene, 4-bromo-2-ethenyl-1-ethoxy- is another area of interest for both industrial users and regulatory bodies. While the compound is not classified as hazardous under standard guidelines, proper handling and storage practices are recommended to minimize any potential risks. Recent studies have focused on developing sustainable synthesis routes for this compound, aligning with the global push toward eco-friendly chemical production.

From a commercial perspective, CAS No. 16602-25-8 is available in various grades, ranging from technical to high-purity formulations, catering to diverse industry needs. Suppliers often highlight its batch-to-batch consistency and traceability as key selling points, ensuring reliability for end-users. The compound's market growth is also driven by its expanding applications in agrochemicals and pharmaceutical intermediates, where its structural features enable the creation of novel bioactive molecules.

Looking ahead, the future of Benzene, 4-bromo-2-ethenyl-1-ethoxy- appears promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and bioconjugation. As industries continue to seek innovative solutions for complex challenges, this compound is poised to play a pivotal role in shaping the next wave of chemical advancements. Its combination of reactivity, stability, and versatility ensures that it remains a topic of interest for scientists and engineers alike.